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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis of lazurite under hydrothermal conditions. Lazurite, a sodium calcium
aluminosilicate sulfate sulfide mineral with the general formula (Na,Ca)s[(S,CIl,SO4,0H)z|
(AleSie024)], is the primary component of the semi-precious stone lapis lazuli. Its vibrant blue
color, attributed to the presence of trisulfur radical anions (Ss~) within the aluminosilicate
framework, has made it a historically significant pigment. Synthetic lazurite, also known as
ultramarine blue, finds applications in various fields, including as a pigment, in coatings, and
potentially in catalytic and biomedical applications due to its porous zeolite-like structure.

This document outlines the key experimental parameters, provides a detailed synthesis
protocol, and presents the expected quantitative data for the hydrothermal synthesis of

lazurite.

Data Presentation

The following tables summarize the key reactants and expected product characteristics for the
hydrothermal synthesis of lazurite.

Table 1: Precursor Materials for Hydrothermal Synthesis of Lazurite
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Component Precursor Typical Form Function
Aluminosilicate Kaolin ) Source of Aluminum
_ Fine Powder .

Framework (Al2Si205(0OH)a4) and Silicon
Nepheline .

. ) ] Source of Sodium,
composition Pre-sintered mixture ) -

) Aluminum, and Silicon
(NaAISiO4)

Sodium Source

Sodium Carbonate
(Na2CO0s)

Anhydrous Powder

Flux and Sodium

Source

Sodium Hydroxide
(NaOH)

Pellets or Solution

Mineralizer and pH

control

Sulfur Source (Redox

System)

Calcium Sulfide (CaS)

Powder

Sulfide (S27) source

Calcium Sulfate

Anhydrous or

Sulfate (SO427)

(Cas0a) Dihydrate Powder source
Elemental Sulfur (S) Powder Sulfur source
Carbon (e.g.,

Reducing Agent

activated charcoal)

Fine Powder

Promotes the
formation of sulfide

species

Table 2: Experimental Parameters for Hydrothermal Synthesis of Lazurite

Parameter Typical Range Unit
Temperature 200 - 400 °C
Pressure Autogenous - 150 MPa
Reaction Time 24 - 96 hours

pH > 10 -

Al/Si Ratio in Precursors l:1l1to1.2:1 Molar Ratio

Table 3: Expected Quantitative Data for Synthesized Lazurite
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Parameter Expected Value/Range Analytical Method
) Approaching Electron Probe Microanalysis
Chemical Formula _
NaesCaz(AleSic024)(S04,S)2 (EPMA)
L EPMA, X-ray Fluorescence
Al/Si Ratio 11-12
(XRF)
X-ray Photoelectron
Dominantly Sulfate (SO427) Spectroscopy (XPS), X-ray

Sulfur Speciation ] ]
and Sulfide (S27) Absorption Near Edge

Structure (XANES)

Crystallite Size 10 - 100 pum

_ Lazurite with minor sodalite or _ _
Phase Purity ) X-ray Diffraction (XRD)
nepheline phases

Experimental Protocols

The following protocol is a representative method for the hydrothermal synthesis of lazurite,
compiled from various sources on the synthesis of lazurite and related sodalite-group minerals.

[1][°]

Protocol 1: Hydrothermal Synthesis of Lazurite from
Kaolin and a CaS/CaS0O4 Redox System

1. Materials and Equipment:

Kaolin (Al2Si20s(0OH)a4)

Sodium Carbonate (Na=COs), anhydrous

Calcium Sulfide (CaS)

Calcium Sulfate (CaSOa), anhydrous

Activated Carbon
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Deionized Water
Teflon-lined stainless steel autoclave
Laboratory oven capable of reaching at least 400°C
Mortar and pestle or ball mill
Filtration apparatus (e.g., Buchner funnel)
Drying oven
. Precursor Preparation:

Thoroughly mix the following precursors in a mortar and pestle or a ball mill to ensure a
homogenous mixture. The ratios can be adjusted to investigate their effect on the final
product.

[¢]

Kaolin: 10 g

[e]

Sodium Carbonate: 8 g

[e]

Calcium Sulfide: 2 g

o

Calcium Sulfate: 2 g

[¢]

Activated Carbon: 0.5 g
The mixture should be a fine, uniform powder.
. Hydrothermal Reaction:
Place the powdered precursor mixture into the Teflon liner of the autoclave.

Add deionized water to the Teflon liner until it is approximately 70-80% full. The solid-to-liquid
ratio can be a critical parameter to control pressure and reaction kinetics.

Seal the Teflon liner and place it inside the stainless steel autoclave.
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Tightly seal the autoclave.

Place the autoclave in a preheated laboratory oven set to a temperature between 300°C and
400°C.

Maintain the temperature for a duration of 48 to 72 hours. The pressure inside the autoclave
will be autogenous (generated by the heating of the water).

After the reaction time is complete, turn off the oven and allow the autoclave to cool down to
room temperature slowly over several hours. Caution: Do not attempt to open the autoclave
while it is hot and under pressure.

. Product Recovery and Purification:

Once the autoclave has cooled to room temperature, carefully open it in a well-ventilated
area.

Remove the Teflon liner and transfer the contents to a beaker.

Wash the solid product repeatedly with deionized water to remove any soluble byproducts.
This can be done by centrifugation and decantation or by vacuum filtration.

Continue washing until the pH of the wash water is neutral.
Dry the final blue powder in a drying oven at 100-120°C overnight.
. Characterization:

The phase composition and crystallinity of the product can be analyzed using X-ray
Diffraction (XRD).

The morphology and elemental composition can be examined using Scanning Electron
Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).

The sulfur speciation can be determined using X-ray Photoelectron Spectroscopy (XPS).

Visualizations
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Experimental Workflow

The following diagram illustrates the general workflow for the hydrothermal synthesis of
lazurite.
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Workflow for Hydrothermal Synthesis of Lazurite.
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Proposed Signaling Pathway (Chemical Transformation)

This diagram illustrates the proposed chemical transformations occurring during the
hydrothermal synthesis of lazurite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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